Cas no 2639411-66-6 (Methyl 4-(2-aminopropyl)benzoate hydrochloride)

• Product Name: Methyl 4-(2-aminopropyl)benzoate hydrochloride
• CAS No: 2639411-66-6
• MF: C₁₁H₁₆ClNO₂
• MW: 229.703242301941
• MDL: MFCD33549555
• CID: 5642176
• PubChem ID: 19974350
• Update Time: 2025-06-10

Methyl 4-(2-aminopropyl)benzoate hydrochloride Chemical and Physical Properties

Names and Identifiers

• methyl 4-(2-aminopropyl)benzoate hydrochloride
• 2639411-66-6
• Z4954271721
• EN300-27777120
• 2-(4-carbomethoxyphenyl)-1-methylethylamine-hydrochloride
• SCHEMBL8881330
• CIVAVBCXZWBOQM-UHFFFAOYSA-N
• Methyl 4-(2-aminopropyl)benzoate hydrochloride

• MDL： MFCD33549555
• Inchi： 1S/C11H15NO2.ClH/c1-8(12)7-9-3-5-10(6-4-9)11(13)14-2;/h3-6,8H,7,12H2,1-2H3;1H
• InChI Key： CIVAVBCXZWBOQM-UHFFFAOYSA-N
• SMILES： Cl.O(C)C(C1C=CC(=CC=1)CC(C)N)=O

Computed Properties

• Exact Mass: 229.0869564g/mol
• Monoisotopic Mass: 229.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 186
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3Ų

Additional information on Methyl 4-(2-aminopropyl)benzoate hydrochloride

Comprehensive Overview of Methyl 4-(2-aminopropyl)benzoate hydrochloride (CAS No. 2639411-66-6)

Methyl 4-(2-aminopropyl)benzoate hydrochloride (CAS No. 2639411-66-6) is a specialized organic compound widely recognized for its potential applications in pharmaceutical research and fine chemical synthesis. This compound, characterized by its benzoate ester and aminopropyl functional groups, has garnered significant attention due to its structural versatility and relevance in drug discovery. Researchers and industry professionals frequently search for terms like "Methyl 4-(2-aminopropyl)benzoate hydrochloride synthesis", "CAS 2639411-66-6 applications", and "benzoate derivatives in medicine", reflecting its growing importance in scientific communities.

The molecular structure of Methyl 4-(2-aminopropyl)benzoate hydrochloride combines a methyl ester moiety with an amine group, making it a valuable intermediate in the development of bioactive molecules. Recent trends in AI-driven drug discovery and computational chemistry have further highlighted the compound's potential, as it aligns with the search for novel scaffolds in central nervous system (CNS) therapeutics. Questions such as "How is Methyl 4-(2-aminopropyl)benzoate hydrochloride used in peptide modification?" or "What are the solubility properties of CAS 2639411-66-6?" are commonly explored in academic forums and patent literature.

From a synthetic perspective, Methyl 4-(2-aminopropyl)benzoate hydrochloride is often prepared through multi-step organic reactions involving esterification and amine protection-deprotection strategies. Its hydrochloride salt form enhances stability and solubility, addressing frequent queries like "Why is the hydrochloride form preferred for this compound?". The compound's logP value and hydrogen bonding capacity are also critical parameters for researchers optimizing drug-like properties, as seen in discussions around "QSAR modeling of benzoate derivatives".

In the context of green chemistry advancements, Methyl 4-(2-aminopropyl)benzoate hydrochloride has been evaluated for sustainable synthesis routes. Searches for "eco-friendly preparation of CAS 2639411-66-6" and "catalytic methods for aminopropyl benzoates" reflect this trend. Additionally, its role in prodrug design and targeted delivery systems aligns with current interests in precision medicine, making it a recurring subject in journals covering bioconjugation techniques.

Analytical characterization of Methyl 4-(2-aminopropyl)benzoate hydrochloride typically involves HPLC purity analysis, mass spectrometry, and NMR spectroscopy, with researchers often inquiring about "spectral data interpretation for CAS 2639411-66-6". The compound's melting point and hygroscopicity are also frequently documented, addressing practical concerns in laboratory handling. As the demand for high-purity intermediates grows, suppliers emphasize batch-to-batch consistency, a topic encapsulated in searches like "quality control standards for Methyl 4-(2-aminopropyl)benzoate hydrochloride".

Emerging applications in material science, particularly in polymeric coatings and functionalized surfaces, have expanded the utility of this compound beyond traditional pharmaceutical domains. This interdisciplinary relevance is evident in queries such as "CAS 2639411-66-6 in smart materials research". Furthermore, its compatibility with click chemistry protocols positions it as a candidate for biomolecule labeling, a hot topic in diagnostic probe development.

Regulatory and safety profiles of Methyl 4-(2-aminopropyl)benzoate hydrochloride are thoroughly documented in compliance with REACH and GMP guidelines. While not classified as hazardous under standard protocols, proper personal protective equipment (PPE) is recommended during handling, as detailed in technical datasheets. The compound's stability under various pH conditions and storage recommendations are frequently searched topics, particularly by formulation scientists.

In summary, Methyl 4-(2-aminopropyl)benzoate hydrochloride (CAS No. 2639411-66-6) represents a multifaceted chemical entity bridging medicinal chemistry, materials engineering, and process optimization. Its continued study addresses both fundamental scientific questions and applied industrial challenges, ensuring its prominence in contemporary research landscapes.